Cas no 2096331-56-3 (4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid)

• Product Name: 4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid
• CAS No: 2096331-56-3
• MF: C₆H₆BClO₄S
• MW: 220.438439846039
• MDL: MFCD18311836
• CID: 4637853
• Update Time: 2023-08-10

4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-5-(METHOXYCARBONYL)THIOPHENE-2-BORONIC ACID
• (4-chloro-5-methoxycarbonylthiophen-2-yl)boronic acid
• C6H6BClO4S
• WID33156
• Y2733
• (4-Chloro-5-(methoxycarbonyl)thiophen-2-yl)boronic acid
• 4-Chloro-5-(methoxycarbonyl)thiophene-2-boronic acid

• MDL： MFCD18311836
• Inchi： 1S/C6H6BClO4S/c1-12-6(9)5-3(8)2-4(13-5)7(10)11/h2,10-11H,1H3
• InChI Key： POWNUOUYCFUBMH-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)SC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 95